Cas no 1270362-28-1 (1-(5-BROMO-3-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE)

1-(5-BROMO-3-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE structure
1270362-28-1 structure
Product Name:1-(5-BROMO-3-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE
CAS No:1270362-28-1
MF:C8H8BrF3N2
MW:269.061731338501
CID:5583342
PubChem ID:129942709
Update Time:2023-08-11

1-(5-BROMO-3-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE Chemical and Physical Properties

Names and Identifiers

    • 1-(5-BROMO-3-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE
    • 2-Pyridinemethanamine, 5-bromo-3-methyl-α-(trifluoromethyl)-
    • 1270362-28-1
    • 1-(5-Bromo-3-methylpyridin-2-yl)-2,2,2-trifluoroethanamine
    • Inchi: 1S/C8H8BrF3N2/c1-4-2-5(9)3-14-6(4)7(13)8(10,11)12/h2-3,7H,13H2,1H3
    • InChI Key: OEHVQPNRZUIQPP-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(C)=C1)C(C(F)(F)F)N

Computed Properties

  • Exact Mass: 267.98230g/mol
  • Monoisotopic Mass: 267.98230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.594±0.06 g/cm3(Predicted)
  • Boiling Point: 293.9±40.0 °C(Predicted)
  • pka: 4.95±0.50(Predicted)
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